2-Diethylaminoethyl 4-nitrobenzoate
Overview
Description
2-Diethylaminoethyl 4-nitrobenzoate is a chemical compound with the molecular formula C13H18N2O4 . It is used as an intermediate in the synthesis of procaine .
Synthesis Analysis
The synthesis of this compound is achieved by the esterification of p-nitrobenzoic acid with diethylaminoethanol under acid catalysis .Molecular Structure Analysis
The molecular structure of this compound consists of a nitrobenzoate group attached to a diethylaminoethyl group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a boiling point of 208-210 °C (at a pressure of 1 Torr), a density of 1.163±0.06 g/cm3 (predicted), and a pKa of 9.10±0.25 (predicted) .Scientific Research Applications
Molecular Properties and Crystal Structure :
- Beall and Sass (1970) determined the crystal structure of 2-diethylaminoethyl-p-nitrobenzoate hydrochloride, providing insights into its molecular structure and comparison with other local anesthetic structures (Beall & Sass, 1970).
- Herklotz, Werness, and Sass (1973) also analyzed its crystal structure, offering additional details on its molecular properties (Herklotz, Werness, & Sass, 1973).
Thermal and Kinetic Studies :
- Crisan et al. (2018) investigated the thermal behavior and kinetics of p-nitrobenzoic acid salts synthesized with different substituted alkanolamine, highlighting the importance of phase transformations in the solid state (Crisan, Vlase, Szerb, & Vlase, 2018).
Catalytic Synthesis :
- Li Fang-shi (2004) optimized the catalytic synthesis of diethylaminoethyl p-nitrobenzoate, enhancing its yield and efficiency (Li Fang-shi, 2004).
Synthesis and In Vitro Metabolism of Related Compounds :
- Power et al. (2014) synthesized and analyzed nitracaine, which is related to 2-diethylaminoethyl 4-nitrobenzoate, and investigated its in vitro metabolism, providing insights into potential metabolites for clinical or toxicology labs (Power et al., 2014).
Structural and Toxicity Evaluations :
- Crisan et al. (2017) synthesized and evaluated the toxicity of ethanolamine nitro/chloronitrobenzoates, providing data on the potential of these compounds in pharmaceutical design (Crisan, Halip, Bourosh, Chicu, & Chumakov, 2017).
Application in Synthesis of Other Medical Compounds :
- Halstian, Baula, and Tarasenko (2022) discussed the synthesis of procaine, where this compound is an intermediate, highlighting environmentally friendly methods for producing 4-nitrobenzoic acid (Halstian, Baula, & Tarasenko, 2022).
Safety and Hazards
Properties
IUPAC Name |
2-(diethylamino)ethyl 4-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4/c1-3-14(4-2)9-10-19-13(16)11-5-7-12(8-6-11)15(17)18/h5-8H,3-4,9-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRESWUPYXIRXMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCOC(=O)C1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00158792 | |
Record name | 2-Diethylaminoethyl 4-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00158792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13456-39-8 | |
Record name | 2-Diethylaminoethyl 4-nitrobenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013456398 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Diethylaminoethyl 4-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00158792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.